Cas no 1932582-78-9 ((1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo4.3.0.0,3,7nonane-3-carboxylic acid)

• Product Name: (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo4.3.0.0,3,7nonane-3-carboxylic acid
• CAS No: 1932582-78-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5162775
• PubChem ID: 1508704
• Update Time: 2025-07-15

(1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo4.3.0.0,3,7nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid
• (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid
• 1,4-Methanocyclopenta[c]pyrrole-1(2H)-carboxylic acid, hexahydro-3a,6a-dimethyl-, (1S,3aR,4S,6aS)-
• (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo4.3.0.0,3,7nonane-3-carboxylic acid

• Inchi： 1S/C11H17NO2/c1-9-6-12-11(8(13)14)5-7(9)3-4-10(9,11)2/h7,12H,3-6H2,1-2H3,(H,13,14)/t7-,9+,10-,11+/m0/s1
• InChI Key： NLVKXUMJDTWACF-CDEVMZEPSA-N
• SMILES： OC([C@]12C[C@@H]3CC[C@@]1(C)[C@]3(C)CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo4.3.0.0,3,7nonane-3-carboxylic acid

Comprehensive Analysis of (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.0³,⁷]nonane-3-carboxylic acid (CAS No. 1932582-78-9)

The compound (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.0³,⁷]nonane-3-carboxylic acid (CAS No. 1932582-78-9) is a structurally unique azatricyclic derivative with significant potential in pharmaceutical and biochemical research. Its intricate tricyclic framework and carboxylic acid functional group make it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders. Researchers are increasingly interested in its stereochemistry, as the (1S,3S,6R,7S) configuration plays a critical role in its biological activity.

In recent years, the demand for chiral building blocks like 1932582-78-9 has surged due to their applications in asymmetric synthesis and precision medicine. The compound’s 6,7-dimethyl substitution enhances its lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Discussions on platforms like PubMed and ResearchGate highlight its potential as a precursor for GABA receptor modulators or protease inhibitors, aligning with trends in AI-driven drug design queries.

From a synthetic chemistry perspective, the 4-azatricyclo[4.3.0.0³,⁷]nonane core of 1932582-78-9 presents fascinating challenges for total synthesis. Computational chemists frequently explore its conformational stability using DFT calculations, a subject trending in QSAR (Quantitative Structure-Activity Relationship) studies. Its carboxylic acid moiety also allows for versatile derivatization, making it a candidate for bioconjugation strategies in antibody-drug conjugates (ADCs)—a field gaining traction in oncology research.

Environmental and green chemistry considerations are another angle where (1S,3S,6R,7S)-6,7-dimethyl-4-azatricyclo[4.3.0.0³,⁷]nonane-3-carboxylic acid sparks interest. Its potential biodegradability and low ecotoxicity profile align with the sustainable synthesis movement. Analytical methods like HPLC-MS and NMR are commonly employed to characterize its purity, a frequent search topic among quality control professionals.

In conclusion, CAS No. 1932582-78-9 represents a multifaceted compound bridging medicinal chemistry, computational modeling, and sustainable science. Its stereospecificity and functional versatility ensure its relevance in cutting-edge research, answering pressing questions in drug development and molecular design.